Intrinsic PathwaySynonyms: Mitochondria-dependent Pathway
  • RO8994
    RO8994
    • Cat. No.:
    • B610540
    • CAS No.:
    • Molecular Formula:
    • C31H31Cl2FN4O4
    • Molecular Weight:
    • 613.5 g/mol
    Description
    RO8994 is an inhibitor of the protein-protein interaction between MDM2 and the tumor suppressor p53 in a homogeneous time-resolved fluorescence (HTRF) binding assay (IC50 = 5 nM). It inhibits the proliferation o...
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  • RG7112
    RG7112
    • Cat. No.:
    • B612075
    • CAS No.:
    • 939981-39-2
    • Molecular Formula:
    • C38H48Cl2N4O4S
    • Molecular Weight:
    • 727.8 g/mol
    Description
    RO-5045337 is under investigation in clinical trial NCT01164033 (A Study of RO5045337 in Patients With Solid Tumors).
    MDM2 Antagonist RO5045337 is an MDM2 (human homolog of double minutes-2;  HDM2) antag...
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  • Eprenetapopt
    Eprenetapopt
    • Cat. No.:
    • B612078
    • CAS No.:
    • 5291-32-7
    • Molecular Formula:
    • C10H17NO3
    • Molecular Weight:
    • 199.25 g/mol
    Description
    Eprenetapopt has been used in trials studying the treatment of Prostatic Neoplasms, Hematologic Neoplasms, and Platinum Sensitive Recurrent High-grade Serous Ovarian Cancer With Mutated p53.
    Eprenetapopt is a...
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  • Kevetrin hydrochloride
    Kevetrin hydrochloride
    • Cat. No.:
    • B612082
    • CAS No.:
    • 66592-89-0
    • Molecular Formula:
    • C5H10ClN3S
    • Molecular Weight:
    • 179.67 g/mol
    Description
    Kevetrin is an activator of p53.1,2 It increases levels of activated p53 and expression of p21 in A549 cells and decreases expression of the transcription factor E2F1 in a variety of cell lines. Kevetrin decreas...
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  • nutlin-3B
    nutlin-3B
    • Cat. No.:
    • B1677040
    • CAS No.:
    • 548472-68-0
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    Nutlin-3 is a Nutlin and a piperazinone. It has a role as an anticoronaviral agent.
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  • Darizmetinib
    Darizmetinib
    • Cat. No.:
    • B10856180
    • CAS No.:
    • 2369583-33-3
    • Molecular Formula:
    • C21H17F2N5O3S
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Darizmetinib is an orally bioavailable inhibitor of mitogen-activated protein (MAP) kinase kinase 4 (MKK4;  MAP2K4), with potential hepatoprotective, proliferative, and hepato-regenerative activities. Upon ...
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  • PK11007
    PK11007
    • Cat. No.:
    • B15571691
    • CAS No.:
    • Molecular Formula:
    • C15H11ClFN5O3S2
    • Molecular Weight:
    • 427.9 g/mol
    Description
    PK11007 is a useful research compound. Its molecular formula is C15H11ClFN5O3S2 and its molecular weight is 427.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PK11007 suitable for many re...
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  • (S,R,S)-MI-1061
    (S,R,S)-MI-1061
    • Cat. No.:
    • B15575280
    • CAS No.:
    • Molecular Formula:
    • C30H26Cl2FN3O4
    • Molecular Weight:
    • 582.4 g/mol
    Description
    (S,R,S)-MI-1061 is a useful research compound. Its molecular formula is C30H26Cl2FN3O4 and its molecular weight is 582.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S,R,S)-MI-1061 suita...
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  • Rps6-IN-1
    Rps6-IN-1
    • Cat. No.:
    • B15581940
    • CAS No.:
    • Molecular Formula:
    • C16H18Cl2N4O4S
    • Molecular Weight:
    • 433.3 g/mol
    Description
    Rps6-IN-1 is a useful research compound. Its molecular formula is C16H18Cl2N4O4S and its molecular weight is 433.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Rps6-IN-1 suitable for many...
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  • D-(-)-3-Phosphoglyceric acid disodium
    D-(-)-3-Phosphoglyceric acid disodium
    • Cat. No.:
    • B15611121
    • CAS No.:
    • Molecular Formula:
    • C3H7Na2O7P
    • Molecular Weight:
    • 232.04 g/mol
    Description
    D-(-)-3-Phosphoglyceric acid disodium is a useful research compound. Its molecular formula is C3H7Na2O7P and its molecular weight is 232.04 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-...
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